Cas no 2694728-96-4 (1-bromo-3-chloro-5H,6H,7H-pyrrolo1,2-cimidazole)

• Product Name: 1-bromo-3-chloro-5H,6H,7H-pyrrolo1,2-cimidazole
• CAS No: 2694728-96-4
• MF: C₆H₆BrClN₂
• MW: 221.482239246368
• MDL: MFCD34474946
• CID: 5628338
• PubChem ID: 165943174
• Update Time: 2025-05-30

1-bromo-3-chloro-5H,6H,7H-pyrrolo1,2-cimidazole Chemical and Physical Properties

Names and Identifiers

• EN300-28330392
• 2694728-96-4
• 1-bromo-3-chloro-5H,6H,7H-pyrrolo[1,2-c]imidazole
• 1-bromo-3-chloro-5H,6H,7H-pyrrolo1,2-cimidazole

• MDL： MFCD34474946
• Inchi： 1S/C6H6BrClN2/c7-5-4-2-1-3-10(4)6(8)9-5/h1-3H2
• InChI Key： ZEZNKUYTIDFEFF-UHFFFAOYSA-N
• SMILES： BrC1=C2CCCN2C(=N1)Cl

Computed Properties

• Exact Mass: 219.94029g/mol
• Monoisotopic Mass: 219.94029g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 17.8Ų

Additional information on 1-bromo-3-chloro-5H,6H,7H-pyrrolo1,2-cimidazole

1-Bromo-3-Chloro-5H,6H,7H-Pyrrolo[1,2-c]Imidazole (CAS No. 2694728-96-4): A Comprehensive Overview

The compound 1-bromo-3-chloro-5H,6H,7H-pyrrolo[1,2-c]imidazole, identified by the CAS registry number 2694728-96-4, is a heterocyclic aromatic compound with significant potential in various fields of organic chemistry and materials science. This compound belongs to the class of pyrroloimidazoles, which are fused bicyclic systems combining a pyrrole ring and an imidazole ring. The presence of bromine and chlorine substituents at positions 1 and 3 respectively introduces unique electronic and structural properties to this molecule.

Recent studies have highlighted the importance of heterocyclic compounds like pyrroloimidazoles in drug discovery and materials development. The fused ring system provides a rigid framework that can facilitate specific interactions in biological systems or serve as a scaffold for advanced materials. The bromine and chlorine substituents further enhance the compound's versatility by introducing electron-withdrawing effects that can influence reactivity and stability.

In terms of synthesis, 1-bromo-3-chloro-pyrroloimidazole can be prepared through various methods including cyclization reactions of appropriate precursors or through substitution reactions involving bromine and chlorine atoms. Researchers have explored the use of microwave-assisted synthesis to optimize reaction conditions and improve yields.

The application potential of this compound is vast. In pharmaceuticals, it has shown promise as a lead compound in the development of new drug candidates targeting specific biological pathways. In materials science, its aromaticity and heteroatom content make it a candidate for applications in optoelectronic devices or as a building block for advanced polymers.

Recent advancements in computational chemistry have allowed for detailed modeling of the electronic structure of pyrroloimidazoles. These studies reveal that the compound exhibits unique electronic properties that could be harnessed for applications in energy storage or catalysis.

In conclusion, CAS No. 2694728-96-4, or 1-bromo-3-chloro-pyrroloimidazole, stands as an intriguing compound with multifaceted applications across various scientific domains. Its structure, reactivity, and potential uses continue to be explored by researchers worldwide.